![molecular formula C12H20O11 B162324 3-Ketosucrose CAS No. 1883-12-1](/img/structure/B162324.png)
3-Ketosucrose
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Description
3-ketosucrose is a glycosyl glycoside which is an intermediate in the breakdown of sucrose. The structure is that of sucrose in which the glucosyl 3-hydroxy group has been reduced to a keto group. It is a glycosyl glycoside and a keto-disaccharide.
Scientific Research Applications
1. Production in Agrobacterium tumefaciens
- Agrobacterium tumefaciens can produce 3-Ketosucrose in batch cultures. The yield of this compound is influenced by factors like aeration rate and inoculum size (Kurowski & Darbyshire, 2010).
2. Derivatives of Sucrose
- New sucrose derivatives obtained from 'this compound' include 3-amino-3-deoxy-alpha-D-allopyranosyl beta-D-fructofuranoside and aminoacyl, peptide conjugates. These derivatives are important for polymerization and have potential applications in glycoderivatives (Anders et al., 2006).
3. Biotechnological Applications
- 3-Ketosteroid Δ1-dehydrogenases, which play a crucial role in microbial steroid degradation, are being explored for biotechnological applications. These enzymes are significant in producing Δ1-3-ketosteroids, used in pharmaceuticals (Rohman & Dijkstra, 2021).
4. Fructan Metabolism in Plants
- In plants, fructans, or polyfructosylsucroses, are storage carbohydrates. Understanding the properties of fructosyltransferases, which are involved in the synthesis of fructans like 1-kestose, is crucial for engineering crops for high-level production of specific fructan molecules (Ritsema & Smeekens, 2003).
Properties
CAS No. |
1883-12-1 |
---|---|
Molecular Formula |
C12H20O11 |
Molecular Weight |
340.28 g/mol |
IUPAC Name |
(2R,3S,5R,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-one |
InChI |
InChI=1S/C12H20O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-7,9-11,13-17,19-20H,1-3H2/t4-,5-,6-,7-,9-,10+,11-,12+/m1/s1 |
InChI Key |
CUKZGOBWGGOLIQ-QRDRGOPVSA-N |
Isomeric SMILES |
C([C@@H]1[C@H]([C@@H]([C@](O1)(CO)O[C@@H]2[C@@H](C(=O)[C@@H]([C@H](O2)CO)O)O)O)O)O |
SMILES |
C(C1C(C(C(O1)(CO)OC2C(C(=O)C(C(O2)CO)O)O)O)O)O |
Canonical SMILES |
C(C1C(C(C(O1)(CO)OC2C(C(=O)C(C(O2)CO)O)O)O)O)O |
1883-12-1 | |
Synonyms |
3-ketosucrose 3-oxosucrose |
Origin of Product |
United States |
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